Cas no 863394-23-4 (4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate)

• Product Name: 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate
• CAS No: 863394-23-4
• MF: C₂₈H₃₆O₆
• MW: 468.581849098206
• CID: 1065639
• PubChem ID: 27255731
• Update Time: 2025-06-08

4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate
• [4-(6-prop-2-enoyloxyhexoxy)phenyl] 4-hexoxybenzoate
• 4-(6-ACRYLOXY-HEX-1-YL-OXY)PHENYL 4-(HEXYLOXY)BENZOATE
• 6-[4-(4-hexyloxyphenylcarbonyloxy)phenoxy]hexyl prop-2-enoate
• SCHEMBL10013679
• AKOS024389743
• 4-{[6-(Acryloyloxy)hexyl]oxy}phenyl 4-(hexyloxy)benzoate
• DTXSID40650568
• 4-((6-(Acryloyloxy)hexyl)oxy)phenyl4-(hexyloxy)benzoate
• F16524
• CS-0459232
• 4-(6-acryloxy-hex-1-yloxy)phenyl 4-(hexyloxy)benzoate
• 863394-23-4
• 4-((6-(Acryloyloxy)hexyl)oxy)phenyl 4-(hexyloxy)benzoate
• 4-{[6-(PROP-2-ENOYLOXY)HEXYL]OXY}PHENYL 4-(HEXYLOXY)BENZOATE
• 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate

• Inchi： 1S/C28H36O6/c1-3-5-6-9-20-31-24-14-12-23(13-15-24)28(30)34-26-18-16-25(17-19-26)32-21-10-7-8-11-22-33-27(29)4-2/h4,12-19H,2-3,5-11,20-22H2,1H3
• InChI Key： VXCYVCUKVGUJMW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCC)=O)CCCCCCOC(C=C)=O

Computed Properties

• Exact Mass: 468.25100
• Monoisotopic Mass: 468.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 19
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06000
• LogP: 6.53330

Additional information on 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate

4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate: A Comprehensive Overview

The compound with CAS No. 863394-23-4, known as 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate, is a highly specialized organic compound that has garnered significant attention in the fields of polymer science, materials engineering, and pharmaceutical research. This compound is notable for its unique structural features, which include a benzoate group and a hexyloxy substituent, making it a versatile building block for advanced materials and drug delivery systems.

Recent studies have highlighted the potential of 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate in the development of stimuli-responsive polymers. Researchers have demonstrated that the compound's acryloxy group can undergo polymerization under UV light, leading to the formation of cross-linked networks with tunable mechanical properties. These networks have shown promise in applications such as drug delivery, where controlled release mechanisms are critical. The ability to modulate the polymer's responsiveness to external stimuli, such as temperature or pH, further enhances its utility in biomedical applications.

In addition to its role in polymer synthesis, 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate has been explored for its potential in enhancing the stability and bioavailability of pharmaceutical compounds. The hexyloxy substituent contributes to the compound's lipophilicity, which is advantageous for improving drug solubility and absorption. Recent findings suggest that this property can be leveraged to develop more effective drug delivery systems, particularly for poorly soluble drugs.

The synthesis of 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate involves a multi-step process that typically includes esterification and polymerization reactions. The precise control of reaction conditions, such as temperature and catalyst selection, is crucial to achieving high yields and optimal product quality. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to confirm the compound's structure and purity.

From an environmental perspective, researchers have investigated the biodegradability of 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate and its derivatives. Initial studies indicate that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This is particularly important as industries increasingly prioritize sustainable practices and eco-friendly materials.

In conclusion, 4-(6-Acryloxy-hex-1-yl-oxy)phenyl 4-(hexyloxy)benzoate (CAS No. 863394-23-4) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.